Cas no 1214326-21-2 (4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl)

• Product Name: 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl
• CAS No: 1214326-21-2
• MF: C₁₄H₁₀F₄
• MW: 254.222817897797
• CID: 4998425
• Update Time: 2025-06-08

4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-fluoro-4-methyl-2-(trifluoromethyl)biphenyl
• 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4/c1-9-2-7-12(13(8-9)14(16,17)18)10-3-5-11(15)6-4-10/h2-8H,1H3
• InChI Key： KMVYNSFQMBHUBM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=CC=1C1C=CC(=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl

Comprehensive Overview of 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl (CAS No. 1214326-21-2): Properties, Applications, and Industry Insights

The chemical compound 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl (CAS No. 1214326-21-2) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique molecular structure featuring a fluoro substituent and a trifluoromethyl group, this compound exhibits remarkable physicochemical properties, making it a valuable intermediate in synthetic chemistry. The growing demand for fluorinated organic compounds in drug discovery and advanced materials has propelled interest in this specialized chemical.

In recent years, the pharmaceutical industry has increasingly focused on fluorine-containing compounds due to their enhanced metabolic stability and bioavailability. 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl serves as a crucial building block in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) drugs and anti-inflammatory medications. Researchers have noted that the strategic placement of fluorine atoms in drug molecules can significantly improve their pharmacokinetic profiles, a phenomenon that has made this compound particularly valuable in medicinal chemistry.

The material science sector has also recognized the potential of CAS 1214326-21-2 in creating advanced polymers and liquid crystal displays. The compound's trifluoromethyl group contributes to increased thermal stability and chemical resistance, properties highly sought after in high-performance materials. As industries continue to push for more durable and efficient materials, the role of such fluorinated intermediates becomes increasingly important in product development cycles.

From a synthetic chemistry perspective, 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl presents interesting challenges and opportunities. The presence of multiple functional groups allows for diverse chemical transformations, enabling the creation of various derivatives with tailored properties. Recent publications in organic chemistry journals have highlighted innovative synthetic routes to this compound, reflecting the scientific community's ongoing interest in optimizing its production.

Environmental considerations surrounding fluorinated compounds have led to increased research into the biodegradation and environmental fate of substances like 1214326-21-2. While fluorinated compounds generally exhibit greater environmental persistence, the specific ecological impact of this particular molecule remains an active area of study. Regulatory bodies worldwide are paying closer attention to fluorochemicals, making understanding their environmental behavior crucial for sustainable chemical development.

The analytical characterization of 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods allow researchers to confirm the compound's structure and purity, essential for its application in sensitive processes. The distinctive 19F NMR signals produced by this compound serve as valuable diagnostic tools in synthetic chemistry workflows.

Market trends indicate growing demand for specialty fluorochemicals like CAS 1214326-21-2, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are expanding rapidly. Industry analysts project steady growth in the fluorinated compounds market, driven by technological advancements and increasing applications in high-value industries. This economic perspective underscores the compound's commercial importance beyond its scientific value.

Quality control standards for 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl have become increasingly stringent, reflecting its use in critical applications. Manufacturers typically provide detailed certificates of analysis, including parameters such as HPLC purity and residual solvent content. These quality measures ensure the compound meets the exacting requirements of end-users in research and industrial settings.

Future research directions for 1214326-21-2 may explore its potential in emerging fields such as organic electronics and catalysis. The unique electronic properties imparted by its fluorine atoms make it an interesting candidate for applications in organic light-emitting diodes (OLEDs) and other electronic devices. Additionally, its potential as a ligand in transition metal catalysis represents another promising avenue for investigation.

Safety considerations for handling 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended when working with this material. Material safety data sheets provide comprehensive guidance on storage conditions and handling procedures to ensure safe usage across various applications.

The intellectual property landscape surrounding CAS 1214326-21-2 includes numerous patents covering its synthesis methods and applications. Pharmaceutical companies particularly value this compound as a key intermediate in proprietary drug development programs. This patent activity reflects the commercial significance of this fluorinated biphenyl derivative in competitive industries.

Academic interest in 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl continues to grow, with research groups worldwide investigating its properties and potential applications. Recent conference presentations and journal publications demonstrate the compound's relevance in contemporary chemical research. This sustained academic attention ensures ongoing innovation in its utilization across multiple scientific disciplines.

Supply chain dynamics for 1214326-21-2 reflect the specialized nature of fluorinated compound production. Reliable sourcing of high-quality material requires established relationships with specialty chemical suppliers who can provide consistent batch-to-batch quality. The compound's availability in both research and bulk quantities accommodates diverse user needs from laboratory-scale experiments to industrial production.

Comparative studies between 4'-Fluoro-4-methyl-2-(trifluoromethyl)biphenyl and related fluorinated compounds provide valuable insights into structure-activity relationships. These investigations help researchers understand how specific molecular modifications affect physical properties and biological activity, guiding the design of improved materials and pharmaceutical agents.

As regulatory frameworks for fluorochemicals evolve globally, compliance considerations for CAS 1214326-21-2 remain an important factor for manufacturers and users alike. Staying informed about changing regulations ensures responsible stewardship of this valuable chemical resource while supporting innovation in its applications.